Cas no 2098113-55-2 ([4-(Tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride)

• Product Name: [4-(Tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride
• CAS No: 2098113-55-2
• MF: C₁₁H₂₆ClNO
• MW: 223.783242702484
• CID: 5041911
• Update Time: 2025-07-16

[4-(Tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride
• N,2,2-trimethyl-4-[(2-methylpropan-2-yl)oxy]butan-1-amine;hydrochloride
• [4-(Tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride

• Inchi： 1S/C11H25NO.ClH/c1-10(2,3)13-8-7-11(4,5)9-12-6;/h12H,7-9H2,1-6H3;1H
• InChI Key： QWKOTUJGPVSZKG-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)CCC(C)(C)CNC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 136
• Topological Polar Surface Area: 21.3

Additional information on [4-(Tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride

Introduction to [4-(Tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride (CAS No. 2098113-55-2)

[4-(Tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number [2098113-55-2], is a derivative of amine with a unique structural configuration that lends itself to various applications in medicinal chemistry. The presence of a [tert-butoxy] group and a [dimethylbutyl] side chain enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The [hydrochloride] salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This property allows for easier administration and absorption in biological systems, thereby increasing its potential as an active pharmaceutical ingredient (API). The compound's molecular structure also suggests potential applications in the development of novel drugs targeting various therapeutic areas.

Recent research has highlighted the importance of structurally diverse amines in drug discovery. The [4-(Tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride] has been studied for its role in the synthesis of bioactive molecules that exhibit [antimicrobial], [anti-inflammatory], and [anticancer] properties. Its unique alkyl substituents contribute to its ability to interact with biological targets, potentially modulating pathways involved in disease processes.

In the realm of medicinal chemistry, the development of new synthetic methodologies is crucial for optimizing the production of APIs. The synthesis of [4-(Tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride] has been explored using various catalytic systems and reaction conditions to improve yield and purity. Advances in green chemistry have also influenced the approach to its production, emphasizing sustainable practices that minimize waste and hazardous byproducts.

The pharmacological potential of this compound has been further investigated through computational modeling and experimental studies. Molecular docking simulations have been employed to predict its interaction with enzymes and receptors relevant to therapeutic intervention. These studies have provided insights into its mechanism of action and have guided the design of analogs with enhanced efficacy and reduced side effects.

One notable application of [4-(Tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride] is in the development of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. This compound's structural features make it a promising candidate for modifying existing antibiotics or for designing entirely new molecules capable of combating resistant strains.

Additionally, the compound has shown promise in the field of neuropharmacology. Research indicates that it may interact with neurotransmitter systems, potentially offering benefits in the treatment of neurological disorders such as depression and anxiety. Further studies are needed to fully elucidate its pharmacological profile and to determine optimal dosing regimens.

The role of [4-(Tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride] as a building block for more complex pharmaceuticals cannot be overstated. Its versatility in chemical reactions allows for the creation of diverse molecular architectures, enabling chemists to explore new therapeutic strategies. As research continues to uncover its potential, this compound is poised to play a significant role in the next generation of pharmaceutical innovations.

In conclusion, [4-(Tert-butoxy)-2,2-dimethylbutyl](methyl)amine hydrochloride (CAS No. 2098113-55-2) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an invaluable tool for drug discovery and development. With ongoing advancements in synthetic chemistry and pharmacological research, this compound is set to contribute significantly to future medical breakthroughs.